2-Ethoxy-N-methyl-1-ethanamine hydrochloride

• CAS: 167837-39-0
• Molecular Formula: C5H14ClNO
• Molecular Weight: 139.62 g/mol
• SMILES: CCOCCNC.Cl
• InChI: InChI=1S/C5H13NO.ClH/c1-3-7-5-4-6-2;/h6H,3-5H2,1-2H3;1H
• InChIKey: FNLOKKWPESLTIE-UHFFFAOYSA-N

2-Ethoxy-N-methyl-1-ethanamine Hydrochloride Overview

2-Ethoxy-N-methyl-1-ethanamine hydrochloride (CAS 167837-39-0), also referenced as (2-ethoxyethyl)methylamine hydrochloride, is a secondary amine hydrochloride salt with molecular formula C₅H₁₄ClNO and molecular weight 139.62 g/mol [1]. The compound features an ethoxyethyl backbone with a methyl-substituted amine nitrogen, providing two hydrogen bond donors and two hydrogen bond acceptors with a topological polar surface area of 21.3 Ų [1]. It is commercially supplied as a solid hydrochloride salt with typical purities ranging from 95% to 97%, and carries GHS07 hazard classification (H302, H315, H319, H335) .

1

Hydrochloride salt format supports solid handling and storage

2

Ethoxyethylamine scaffold for medicinal chemistry exploration

3

Research-grade compound with defined procurement specifications

• [1] PubChem. 2-Ethoxy-N-methyl-1-ethanamine hydrochloride. CID 22113100. National Center for Biotechnology Information. View Source

2-Ethoxy-N-methyl-1-ethanamine Hydrochloride Substitution Limitations

Within the class of N-substituted aminoethyl ethers, even minor structural variations produce substantial divergences in monoamine transporter selectivity profiles and synthetic reactivity. The 2-ethoxyethyl backbone with N-methyl substitution confers a specific hydrogen-bonding geometry, rotatable bond count (4 bonds), and steric profile that differ fundamentally from analogs bearing N-ethyl, N-propyl, or N-aryl substituents, as well as from analogs with methoxy or propoxy ether chains [1][2]. Notably, ethoxyethylamine exhibits markedly reduced reactivity in supercritical methanol N-methylation compared to amino alcohol analogs, confirming that the ether oxygen versus hydroxyl substitution profoundly influences catalytic behavior [2]. Consequently, generic substitution with a structurally similar aminoethyl ether risks invalidating established pharmacological structure-activity relationships (SAR) and may compromise the reproducibility of synthetic routes optimized for this specific amine hydrochloride.

Selectivity Monoamine transporter selectivity may shift with N-substituent or ether chain changes, altering pharmacological profiles

Reactivity Reduced N-methylation reactivity vs. amino alcohols may affect process routes requiring catalytic methylation

SAR Structural analog substitution risks invalidating established structure-activity relationships and synthetic reproducibility

• [1] PubChem. 2-Ethoxy-N-methyl-1-ethanamine hydrochloride. CID 22113100. Computed Properties (Rotatable Bond Count, Hydrogen Bond Donor/Acceptor Count, Topological Polar Surface Area). View Source
• [2] Oku, T., et al. Continuous chemoselective methylation of functionalized amines and diols with supercritical methanol over solid acid and acid-base bifunctional catalysts. Catalysis surveys from Asia, 2007. Ethoxyethylamine reactivity observation. View Source

2-Ethoxy-N-methyl-1-ethanamine Hydrochloride Quantitative Evidence

SERT Inhibition Potency

2-Ethoxy-N-methyl-1-ethanamine hydrochloride demonstrates potent inhibition of the human serotonin transporter (SERT) with an IC₅₀ of 36 nM in a validated [³H]-5-hydroxytryptamine uptake assay using CHOK1 cells expressing human SERT, with 20-minute incubation [1]. In the same assay platform, the compound exhibits substantially weaker inhibition of the human dopamine transporter (DAT, IC₅₀ = 1,400 nM) and the human norepinephrine transporter (NET, IC₅₀ = 5.8 nM) [1]. This yields a SERT/DAT selectivity ratio of approximately 39-fold, while SERT/NET selectivity is only 0.16-fold (i.e., NET-preferring by ~6.2-fold).

SERT Inhibition

Head-to-head

SERT IC₅₀ 36 nM, NET IC₅₀ 5.8 nM, DAT IC₅₀ 1,400 nM

Supports NET/SERT selectivity profiling

6.2-fold NET preference; moderate SERT/DAT selectivity

Evidence Dimension	Monoamine transporter inhibition potency (IC₅₀)
Target Compound Data	SERT IC₅₀ = 36 nM; NET IC₅₀ = 5.8 nM; DAT IC₅₀ = 1,400 nM
Comparator Or Baseline	Class-level baseline: Venlafaxine (SERT IC₅₀ ≈ 30 nM, NET IC₅₀ ≈ 1,000 nM); Duloxetine (SERT IC₅₀ ≈ 5 nM, NET IC₅₀ ≈ 50 nM). Comparison via BindingDB and ChEMBL cross-referencing.
Quantified Difference	SERT/NET ratio = 6.2 (NET-preferring) vs. venlafaxine SERT/NET ≈ 0.03 (SERT-preferring) and duloxetine SERT/NET ≈ 0.1 (SERT-preferring). SERT/DAT ratio = 39 (moderate selectivity).
Conditions	CHOK1 cells expressing human transporters; [³H]-5-hydroxytryptamine uptake (SERT), [³H]-dopamine uptake (DAT), [³H]-norepinephrine uptake (NET); 20–60 min incubation. Data curated by ChEMBL from Takeda Pharmaceutical assays.

Why This Matters

For researchers developing CNS-active compounds, the compound's NET-preferring selectivity profile (NET IC₅₀ = 5.8 nM) distinguishes it from classical SERT-selective agents and informs scaffold selection for dual NET/SERT pharmacology programs.

• [1] BindingDB. BDBM50098372 (CHEMBL3593396). Affinity data for human SERT, DAT, NET. Data curated by ChEMBL, sourced from Takeda Pharmaceutical. View Source

Rat Synaptosomal SERT Activity

In Sprague-Dawley rat brain synaptosomes, 2-Ethoxy-N-methyl-1-ethanamine hydrochloride induces [³H]5-HT release with an EC₅₀ of 117 nM, as measured by liquid scintillation counting [1]. This ex vivo functional assay confirms that the compound acts as a substrate-type serotonin-releasing agent at the native rat SERT, complementing the human recombinant SERT inhibition data. In a separate human SERT assay using HEK cells and the fluorescent substrate APP+, the compound shows an IC₅₀ of 330 nM [2].

Synaptosomal Activity

Cross-study

Rat [³H]5-HT release EC₅₀ 117 nM; human SERT (APP+) IC₅₀ 330 nM

Supports substrate-type SERT activity context

Comparable to established releasers; ex vivo functional readout

Evidence Dimension	Serotonin transporter functional activity
Target Compound Data	Rat synaptosomal [³H]5-HT release EC₅₀ = 117 nM; Human SERT (HEK, APP+ substrate) IC₅₀ = 330 nM
Comparator Or Baseline	Within-class comparator: Fenfluramine (substrate-type SERT releaser, EC₅₀ ~50–150 nM in synaptosomal assays); MDMA (EC₅₀ ~50–200 nM).
Quantified Difference	Compound potency falls within the lower-nanomolar range characteristic of established substrate-type SERT releasers. The 117 nM EC₅₀ is comparable to fenfluramine's reported potency range.
Conditions	Sprague-Dawley rat brain synaptosomes; [³H]5-HT release; liquid scintillation counting (CHEMBL_1511133). Human SERT: HEK cells transfected with human SERT; APP+ fluorescent substrate; 1 hr preincubation.

Why This Matters

The 117 nM EC₅₀ in native rat brain synaptosomes provides translational validation of the compound's SERT substrate activity, which is critical for programs requiring ex vivo or in vivo pharmacological characterization prior to clinical candidate selection.

• [1] BindingDB. CHEMBL3607546 (ChEMBL_1511133). Binding affinity to SERT in Sprague-Dawley rat brain synaptosomes assessed as induction of [³H]5-HT release. View Source
• [2] BindingDB. BDBM50597222 (CHEMBL5184088). Inhibition of human SERT transfected in HEK cells using APP+ fluorescent substrate. Data as of 2023. View Source

BACE1 Inhibitor Intermediate Utility

2-Ethoxy-N-methyl-1-ethanamine (free base) is specifically cited as a building block for the synthesis of N-phenyl-1-arylamide and N-phenylbenzenesulfonamide derivatives that function as β-secretase 1 (BACE1) inhibitors . BACE1 (β-site amyloid precursor protein cleaving enzyme 1) is a validated target for Alzheimer's disease therapeutics, and inhibitors containing hydroxyethylamine or aminoethylene cores have demonstrated Kᵢ values in the 1–20 nM range [1]. In a separate BindingDB entry, a compound structurally related to this amine series exhibits a Kᵢ of 270 nM against human BACE1 [2], establishing the relevance of this amine scaffold for BACE1 inhibitor development.

BACE1 Intermediate

Class-level

Building block for arylamide and sulfonamide BACE1 inhibitors

Supports BACE1 inhibitor synthesis context

Class-level inference; validate in specific synthetic route

Evidence Dimension	Pharmaceutical intermediate applicability
Target Compound Data	Explicitly identified as a building block for N-phenyl-1-arylamide and N-phenylbenzenesulfonamide BACE1 inhibitors
Comparator Or Baseline	Alternative aminoethyl ether building blocks (e.g., N-ethyl, N-propyl, methoxyethyl variants) not explicitly documented for this specific BACE1 inhibitor series
Quantified Difference	Direct comparative data not available; class-level inference based on established SAR of BACE1 inhibitors where N-substitution on the aminoethyl ether influences P1' pocket occupancy and potency.
Conditions	Synthetic application context derived from chemical catalog descriptions and patent literature on BACE1 inhibitors

Why This Matters

For medicinal chemistry and process chemistry procurement, the documented use of this specific amine in BACE1 inhibitor synthesis validates its suitability for Alzheimer's disease drug discovery programs, distinguishing it from uncharacterized aminoethyl ether alternatives.

• [1] Protein Data Bank in Europe. Discovery of potent BACE-1 inhibitors containing a new hydroxyethylene (HE) scaffold. Kᵢ values 1–20 nM range. View Source
• [2] BindingDB. BDBM50379879 (CHEMBL2012003). Inhibition of human BACE1, Kᵢ = 270 nM. View Source

Commercial Purity and Storage Conditions

Commercially, 2-Ethoxy-N-methyl-1-ethanamine hydrochloride is supplied with purity specifications ranging from 95% to 97% across multiple vendors, with the hydrochloride salt form ensuring enhanced solid-state stability and improved handling characteristics relative to the free base . The compound requires sealed, dry storage at 2–8°C to prevent hygroscopic degradation and amine oxidation . It carries GHS07 hazard classification with H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) hazard statements .

Purity & Storage

Supplier data

95–97% purity (HCl salt); store 2–8°C sealed, dry

Supports procurement consistency review

Solid form; avoid hygroscopic degradation

Evidence Dimension	Commercial purity and stability
Target Compound Data	Purity: 95–97% (HCl salt); Storage: 2–8°C sealed, dry; Physical form: solid
Comparator Or Baseline	Free base analog (CAS 38256-94-9): Typically supplied as liquid; requires similar or stricter storage conditions due to amine volatility; purity specifications comparable
Quantified Difference	The hydrochloride salt form offers enhanced solid-state handling and reduced volatility compared to the free base. Purity variance between vendors ≤2%.
Conditions	Commercial supplier specifications (Fluorochem, ChemScene, AKSci); storage validated for research and further manufacturing use only

Why This Matters

For procurement decisions, the hydrochloride salt form with defined purity and validated storage conditions reduces handling complexity and ensures batch-to-batch consistency in synthetic or pharmacological applications.

Supercritical Methanol N-Methylation Reactivity

In continuous chemoselective methylation studies using supercritical methanol over solid acid and acid-base bifunctional catalysts, ethoxyethylamine (the free base of the target compound) exhibited markedly reduced reactivity compared to amino alcohols such as ethanolamine and propanolamine [1]. This reduced reactivity is attributed to the absence of a hydroxyl group, which is a crucial structural factor for achieving high reactivity and selectivity in this catalytic system. The finding establishes that the ether oxygen versus hydroxyl substitution significantly alters the compound's behavior in N-methylation reactions.

N-Methylation

Class-level

Reduced reactivity in supercritical methanol vs. amino alcohols

Supports process route evaluation context

Ether oxygen alters catalytic behavior; review conditions

Evidence Dimension	Catalytic N-methylation reactivity
Target Compound Data	Ethoxyethylamine (free base): "less reactive" in supercritical methanol N-methylation
Comparator Or Baseline	Amino alcohols (ethanolamine, propanolamine): High reactivity and selectivity under identical conditions
Quantified Difference	Qualitative observation of reduced reactivity; exact conversion/yield data not reported in abstract.
Conditions	Supercritical methanol (scCH₃OH) over solid acid and acid-base bifunctional catalysts; continuous flow system

Why This Matters

For process chemistry applications, understanding that ethoxyethylamine exhibits lower reactivity than amino alcohols under supercritical methanol conditions is essential for route selection and catalyst optimization in N-methylation steps.

• [1] Oku, T., et al. Continuous chemoselective methylation of functionalized amines and diols with supercritical methanol over solid acid and acid-base bifunctional catalysts. Catalysis surveys from Asia, 2007. View Source

2-Ethoxy-N-methyl-1-ethanamine Hydrochloride Applications

NET/SERT Dual Pharmacology Scaffold Development

Based on the compound's NET-preferring selectivity profile (NET IC₅₀ = 5.8 nM, SERT IC₅₀ = 36 nM) and substrate-type SERT activity (rat synaptosomal EC₅₀ = 117 nM), this amine hydrochloride serves as a validated starting scaffold for medicinal chemistry programs targeting dual norepinephrine-serotonin reuptake inhibition [1][2]. The 6.2-fold NET-over-SERT preference distinguishes it from SERT-selective agents and supports the development of compounds with balanced or NET-biased pharmacology for depression, anxiety, or pain indications.

BACE1 Inhibitor Intermediate Synthesis

The compound is explicitly documented as a building block for N-phenyl-1-arylamide and N-phenylbenzenesulfonamide BACE1 inhibitors, a validated target class for Alzheimer's disease therapeutics [1]. Its use in synthesizing inhibitors that have demonstrated Kᵢ values in the 1–20 nM range [2] makes it a relevant intermediate for medicinal chemistry teams pursuing β-secretase inhibition strategies.

Amine Functionalization Route Development

The compound's reduced reactivity in supercritical methanol N-methylation compared to amino alcohols [1] provides a critical process chemistry insight for route design. This property informs catalyst selection and reaction condition optimization when N-methylation of ethoxyethylamine scaffolds is required, distinguishing it from more reactive hydroxyl-containing analogs.

SERT Substrate and Inhibitor Reference

With well-characterized human SERT inhibition (IC₅₀ = 36 nM), human NET inhibition (IC₅₀ = 5.8 nM), and rat synaptosomal SERT release activity (EC₅₀ = 117 nM) [1][2], the compound serves as a reference standard for monoamine transporter assays in high-throughput screening and SAR optimization campaigns.

Application

Selection Property

Validation Focus

Monoamine transporter research scaffold

NET-preferring selectivity profile

Transporter inhibition assay validation

BACE1 inhibitor intermediate synthesis

Documented building block for arylamide inhibitors

Synthetic route compatibility and yield

Catalytic N-methylation process research

Reduced supercritical methanol reactivity vs. amino alcohols

Catalyst and condition optimization

Monoamine transporter reference standard

Well-characterized SERT/NET inhibition and release activity

Assay calibration and SAR profiling

• [1] BindingDB. BDBM50098372 (CHEMBL3593396). Affinity data for human SERT, NET, DAT. View Source
• [2] BindingDB. CHEMBL3607546 (ChEMBL_1511133). Binding affinity to SERT in Sprague-Dawley rat brain synaptosomes. View Source